Cas no 52059-52-6 (Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-)

• Product Name: Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
• CAS No: 52059-52-6
• MF: C₁₇H₂₀FN
• MW: 257.345808029175
• CID: 2189528
• Update Time: 2023-08-06

Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-n-methyl -n-(2-phenylethyl )benzeneethanamine
• Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
• NEQDOOHNDKCXFM-UHFFFAOYSA-N
• 4-Fluoro-N-methyl-N-(2-phenylethyl)benzeneethanamine
• 2-(4-Fluorophenyl)-N-methyl-N-(2-phenylethyl)ethanamine #

• Inchi： 1S/C17H20FN/c1-19(13-11-15-5-3-2-4-6-15)14-12-16-7-9-17(18)10-8-16/h2-10H,11-14H2,1H3
• InChI Key： NEQDOOHNDKCXFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCN(C)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 229
• Topological Polar Surface Area: 3.2